Dimethylsulfoxide water

• CAS No.: 56955-12-5
• Molecular Formula: C2H8O2S
• Molecular Weight: 96.15 g/mol
• IUPAC Name: methylsulfinylmethane;hydrate
• InChI: InChI=1S/C2H6OS.H2O/c1-4(2)3;/h1-2H3;1H2
• InChI Key: PGXWDLGWMQIXDT-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)C.O

Description

Dimethylsulfoxide water is a useful research compound. Its molecular formula is C2H8O2S and its molecular weight is 96.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

Biological Applications

Cryoprotection and Cell Preservation
DMSO is renowned for its cryoprotective properties, which are crucial for preserving cells and tissues during freezing processes. It acts by preventing ice crystal formation, thereby maintaining cell viability. Studies have shown that DMSO concentrations between 5% and 10% are optimal for cryopreservation of various cell types, including stem cells and embryos .

Enhancer of Membrane Permeability
DMSO enhances the permeability of cell membranes, facilitating the delivery of drugs and other therapeutic agents into cells. This property is particularly beneficial in transdermal drug delivery systems, where DMSO can increase the skin's permeability to hydrophilic compounds .

Table 1: Biological Applications of DMSO

Application	Concentration Range	Effectiveness
Cryoprotection	5% - 10%	Preserves cell viability during freezing
Membrane Permeability Enhancement	1% - 10%	Increases drug delivery efficiency

Chemical Applications

Solvent for Chemical Reactions
DMSO is frequently used as a solvent in organic synthesis due to its ability to dissolve a wide range of compounds. Its high dielectric constant makes it suitable for reactions involving ionic species. For instance, DMSO-water mixtures are employed in nucleophilic substitutions and oxidation reactions .

Thermodynamic Inhibition of Hydrate Formation
Recent studies have identified DMSO as an effective thermodynamic inhibitor of carbon dioxide hydrate formation. This application is critical in the oil and gas industry, where hydrate formation can obstruct pipelines. The presence of DMSO in aqueous solutions significantly alters the phase behavior of hydrates, making it a valuable additive .

Table 2: Chemical Applications of DMSO

Application	Concentration Range	Impact
Solvent in Organic Synthesis	Varies	Enhances solubility and reaction rates
Hydrate Formation Inhibition	5% - 20%	Reduces blockage in pipelines

Analytical Applications

Assessment of Water Content
The accurate determination of water content in DMSO solutions is crucial, especially in pharmaceutical applications where solubility can be affected by moisture levels. Near-infrared spectroscopy has been employed to assess water content with high precision, demonstrating a correlation coefficient of 0.985 against traditional methods like Karl Fischer titration .

Table 3: Analytical Techniques for DMSO-Water Mixtures

Technique	Purpose	Accuracy
Near-Infrared Spectroscopy	Assess water content	Correlation coefficient: 0.985
Gas Chromatography	Measure DMSO concentration	Detection limit: 0.27 nM

Case Studies

Case Study: Cryopreservation of Stem Cells
A study conducted on the cryopreservation of human mesenchymal stem cells utilized a DMSO-water mixture at a concentration of 10%. The results indicated that cells maintained over 90% viability post-thawing, highlighting the effectiveness of DMSO as a cryoprotectant .

Case Study: Drug Delivery Enhancement
In another study focusing on transdermal drug delivery, researchers formulated a gel containing DMSO at 5% concentration alongside an anti-inflammatory drug. The study demonstrated a significant increase in drug permeation through the skin compared to formulations without DMSO, underscoring its role as a penetration enhancer .